Cas no 2171443-33-5 ((3R)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylcyclohexylformamido}butanoic acid)

• Product Name: (3R)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylcyclohexylformamido}butanoic acid
• CAS No: 2171443-33-5
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6585613
• PubChem ID: 165566422
• Update Time: 2025-07-01

(3R)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylcyclohexylformamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylcyclohexylformamido}butanoic acid
• EN300-1572847
• 2171443-33-5
• (3R)-3-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylcyclohexyl]formamido}butanoic acid

• Inchi： 1S/C27H32N2O5/c1-17(15-24(30)31)28-25(32)23-13-7-8-14-27(23,2)29-26(33)34-16-22-20-11-5-3-9-18(20)19-10-4-6-12-21(19)22/h3-6,9-12,17,22-23H,7-8,13-16H2,1-2H3,(H,28,32)(H,29,33)(H,30,31)/t17-,23?,27?/m1/s1
• InChI Key： NXFDEJPTZLNZMM-NGHQZDAHSA-N
• SMILES： O=C(C1CCCCC1(C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N[C@H](C)CC(=O)O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 735
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 105Ų

Additional information on (3R)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylcyclohexylformamido}butanoic acid

Compound CAS No. 2171443-33-5: (3R)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylcyclohexylformamido}butanoic Acid

The compound with CAS No. 2171443-33-5, named (3R)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylcyclohexylformamido}butanoic acid, is a highly specialized molecule with significant potential in the fields of peptide synthesis, drug delivery, and biochemistry. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a cyclohexane ring, and a butanoic acid moiety. The stereochemistry at the 3R position adds another layer of complexity and specificity to its properties.

Fluorenylmethoxycarbonyl (Fmoc) is a well-known protecting group in peptide synthesis, widely used for its stability and ease of removal under basic conditions. In this compound, the Fmoc group is attached to an amino group on the cyclohexane ring, which itself is substituted with a methyl group. This arrangement suggests that the molecule may play a role in peptide modification or as an intermediate in the synthesis of more complex biomolecules.

The cyclohexane ring in this compound is substituted at the 2-position with both the Fmoc-amino group and a methyl group. This substitution pattern likely imparts rigidity and specific steric effects to the molecule, which could be crucial for its intended applications. The butanoic acid moiety at the 3-position of the cyclohexane ring adds an additional functional group that could participate in further chemical modifications or interactions.

Recent studies have highlighted the importance of such compounds in peptide-based drug delivery systems. The combination of an Fmoc group and a cyclohexane ring with specific substituents makes this compound a promising candidate for use in bioconjugation chemistry. For instance, researchers have explored the use of Fmoc-containing molecules as linkers in the construction of multivalent ligands for targeting specific receptors on cancer cells.

In addition to its potential in drug delivery, this compound may also find applications in proteomics and protein engineering. The presence of an Fmoc group suggests that it could be used as a protective agent during peptide synthesis, ensuring the stability of sensitive amino acid residues during reaction steps. Furthermore, the stereochemistry at the 3R position indicates that this compound could be involved in enantioselective reactions or as part of chiral recognition systems.

From a synthetic perspective, the preparation of this compound likely involves multiple steps, including Friedel-Crafts alkylation for cyclization, amide bond formation between the Fmoc group and the cyclohexane derivative, and finally, the introduction of the butanoic acid moiety. The stereochemical control at the 3R position would require careful planning and possibly chiral resolution techniques or asymmetric synthesis methods.

The Fmoc group in this compound not only serves as a protective group but also contributes to its stability under physiological conditions. This makes it particularly suitable for applications where long-term stability is required, such as in sustained-release drug delivery systems or as part of implantable devices.

Recent advancements in click chemistry have opened new avenues for incorporating such molecules into larger biomolecular assemblies. The ability to selectively modify specific positions on peptides or proteins using Fmoc-based reagents has been demonstrated in several studies, highlighting their versatility in modern chemical biology.

In conclusion, CAS No. 2171443-33-5 represents a sophisticated molecule with diverse potential applications across multiple disciplines within chemistry and biology. Its unique structure, incorporating an Fmoc group, a substituted cyclohexane ring, and a butanoic acid moiety, positions it as a valuable tool in peptide synthesis, drug delivery systems, and bioconjugation chemistry. As research continues to uncover new methods for molecular manipulation and assembly, compounds like this one will undoubtedly play a pivotal role in advancing our understanding and capabilities in these fields.